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Compound of Interest

Compound Name: CTA056

Cat. No.: B611971

For Researchers, Scientists, and Drug Development Professionals

Introduction

CTAO056 is a potent and selective small molecule inhibitor of Interleukin-2-inducible T-cell
kinase (ITK), a crucial enzyme in the T-cell receptor (TCR) signaling pathway.[1][2] ITK is a
member of the Tec family of non-receptor tyrosine kinases and plays a vital role in T-cell
activation, proliferation, differentiation, and cytokine production.[3] Dysregulation of ITK
signaling is implicated in various T-cell malignancies and autoimmune diseases. CTA056
exerts its biological effects by inhibiting ITK, thereby modulating downstream signaling
cascades. This document provides detailed protocols for the preparation, storage, and
application of CTA056 in a cell culture setting, along with data on its activity and a
representation of the ITK signaling pathway.
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Property Description

A potent inhibitor of Interleukin-2-inducible T-cell

kinase (ITK). It also shows inhibitory activity
Mechanism of Action against Bruton's tyrosine kinase (BTK) and

endothelial/epithelial tyrosine kinase (ETK) at

higher concentrations.[1]

Inhibits the growth of ITK-expressing cancer cell
lines such as MOLT-4 and Jurkat. It has been
Biological Effects shown to induce apoptosis in Jurkat cells and

inhibit MOLT-4 xenograft tumor growth in mice.

[1]

Soluble in Dimethyl sulfoxide (DMSO) at a

Solubility ) ] ]
concentration of 10 mM with gentle warming.[1]
The solid compound should be stored at -20°C.

Storage Stock solutions should be aliquoted and stored

at -20°C for up to one month.[1]

Quantitative Data

The following table summarizes the in vitro inhibitory activity of CTA056 against various

kinases.
Kinase Target ICso0 Value (pM)
ITK 0.1
BTK 0.4
ETK 5.0

Table 1: Inhibitory concentration (ICso) values of CTA056 against ITK, BTK, and ETK. Data
sourced from Tocris Bioscience.[1]

Signaling Pathway
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The diagram below illustrates the central role of ITK in the T-cell receptor (TCR) signaling
pathway. Inhibition of ITK by CTA056 blocks the downstream signaling events that lead to T-
cell activation.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b611971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

A

e - N
v Downstream Signaling

NFAT Activation

Phosphorylates

Activates

LAT

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Prepare CTA056 Stock Solution
(10 mM in DMSO)
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Treat Cells with CTA056
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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